Cas no 957062-89-4 (2-Bromo-6-fluoro-3-methoxyphenylboronic acid)

• Product Name: 2-Bromo-6-fluoro-3-methoxyphenylboronic acid
• CAS No: 957062-89-4
• MF: C₇H₇BBrFO₃
• MW: 248.842085123062
• MDL: MFCD08276828
• CID: 796961
• PubChem ID: 24884564
• Update Time: 2024-10-25

2-Bromo-6-fluoro-3-methoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (2-Bromo-6-fluoro-3-methoxyphenyl)boronic acid
• 2-Bromo-3-methoxy-6-fluorophenylboronic acid
• 2-Bromo-6-fluoro-3-methoxyphenylboronic acid
• Boronic acid,B-(2-bromo-6-fluoro-3-methoxyphenyl)-
• 2-Bromo-6-fluoro-3-methoxybenzeneboronic acid
• (2-bromo-6-fluoro-3-methoxy-phenyl)boronic acid
• SBB071187
• PC3439
• TRA0080623
• FCH1323666
• BC001283
• AX8196760
• ST24026124
• Z1184
• A845413
• (
• B-(2-Bromo-6-fluoro-3-methoxyphenyl)boronic acid (ACI)
• (2-Bromo-6-fluoro-3-methoxyphenyl)boronicacid
• AKOS015834835
• CS-W010222
• MFCD08276828
• AS-55657
• DTXSID50584769
• J-508450
• 957062-89-4
• DB-027881
• W16740

• MDL： MFCD08276828
• Inchi： 1S/C7H7BBrFO3/c1-13-5-3-2-4(10)6(7(5)9)8(11)12/h2-3,11-12H,1H3
• InChI Key： WCXHRSAUPYPWHO-UHFFFAOYSA-N
• SMILES： FC1C(B(O)O)=C(Br)C(OC)=CC=1

Computed Properties

• Exact Mass: 247.96600
• Monoisotopic Mass: 247.966
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7

Experimental Properties

• Melting Point: 130-135 °C
• PSA: 49.69000
• LogP: 0.27660

2-Bromo-6-fluoro-3-methoxyphenylboronic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazardous Material Identification：